![molecular formula C18H23N3OS B2775009 N-cyclopentyl-2-[1-[(4-methylphenyl)methyl]imidazol-2-yl]sulfanylacetamide CAS No. 869346-38-3](/img/structure/B2775009.png)
N-cyclopentyl-2-[1-[(4-methylphenyl)methyl]imidazol-2-yl]sulfanylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopentyl-2-[1-[(4-methylphenyl)methyl]imidazol-2-yl]sulfanylacetamide, also known as CPI-444, is a novel small molecule inhibitor that targets the adenosine A2A receptor. This receptor is highly expressed on immune cells, particularly T cells, and plays a critical role in regulating immune responses. CPI-444 has shown promising results in preclinical studies as a potential immunotherapy for cancer.
Scientific Research Applications
Antimicrobial Applications
One study focused on the synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety, aimed for use as antimicrobial agents. The research demonstrated promising results in both in vitro antibacterial and antifungal activities, indicating the potential utility of compounds related to N-cyclopentyl-2-[1-[(4-methylphenyl)methyl]imidazol-2-yl]sulfanylacetamide in combating microbial infections (Darwish et al., 2014).
Pharmacological Evaluation for Tumor Inhibition and Anti-inflammatory Actions
Another research effort was directed at evaluating the computational and pharmacological potentials of novel derivatives, including assessments for toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This study revealed that certain compounds exhibited moderate inhibitory effects across all assays, suggesting the importance of these derivatives in developing treatments for inflammation and possibly cancer (Faheem, 2018).
Exploration as Glutaminase Inhibitors
Research into bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, aiming to identify potent glutaminase inhibitors, highlights the significance of structural analogs in enhancing drug-like molecular properties for therapeutic applications. These analogs showed promise in inhibiting the growth of cancer cells in vitro and in mouse models, presenting a potential avenue for cancer treatment strategies (Shukla et al., 2012).
Histamine H(3)-receptor Antagonist Potential
Studies have also investigated the compound's relevance in synthesizing histamine H(3)-receptor antagonists, which are important for their selective activity and potential therapeutic applications in disorders related to the central nervous system. These studies explore the synthesis and pharmacological evaluation of derivatives aiming at high potency and selectivity towards the H(3) receptor (Stark et al., 2000).
properties
IUPAC Name |
N-cyclopentyl-2-[1-[(4-methylphenyl)methyl]imidazol-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3OS/c1-14-6-8-15(9-7-14)12-21-11-10-19-18(21)23-13-17(22)20-16-4-2-3-5-16/h6-11,16H,2-5,12-13H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPEVFIIKZPEOFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C=CN=C2SCC(=O)NC3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.